Cas no 6107-46-6 (4-chloro-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide)

• Product Name: 4-chloro-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide
• CAS No: 6107-46-6
• MF: C₁₇H₁₃ClN₂OS
• MW: 328.815921545029
• CID: 1624772
• PubChem ID: 747996
• Update Time: 2025-04-21

4-chloro-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide
• benzamide, 4-chloro-N-[4-(4-methylphenyl)-2-thiazolyl]-
• CB05865
• 4-chloro-N-(4-(p-tolyl)thiazol-2-yl)benzamide
• DTXSID70976561
• SMSF0014087
• BIM-0004077.P001
• 103966-04-7
• STK401364
• CBMicro_004031
• F0098-0225
• 6107-46-6
• AKOS002953592

• Inchi： 1S/C17H13ClN2OS/c1-11-2-4-12(5-3-11)15-10-22-17(19-15)20-16(21)13-6-8-14(18)9-7-13/h2-10H,1H3,(H,19,20,21)
• InChI Key： AETWPTXNPUZNAX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NC1=NC(=CS1)C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 328.04389
• Monoisotopic Mass: 328.0437119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• PSA: 41.99